Cas no 54131-63-4 (4-Undecanone, 1-chloro-)

• Product Name: 4-Undecanone, 1-chloro-
• CAS No: 54131-63-4
• MF: C₁₁H₂₁ClO
• MW: 204.736842870712
• CID: 355364
• PubChem ID: 13215901
• Update Time: 2025-04-19

4-Undecanone, 1-chloro- Chemical and Physical Properties

Names and Identifiers

• 4-Undecanone, 1-chloro-
• 1-chloro-4-Undecanone
• 1-chloroundecan-4-one
• SCHEMBL11605460
• 54131-63-4
• AKOS015388634
• FT-0717452
• 1-chloro-undecan-4-one
• DTXSID40528915

• Inchi： 1S/C11H21ClO/c1-2-3-4-5-6-8-11(13)9-7-10-12/h2-10H2,1H3
• InChI Key： MYXPHWLPWSQFTQ-UHFFFAOYSA-N
• SMILES： ClCCCC(CCCCCCC)=O

Computed Properties

• Exact Mass: 204.12823
• Monoisotopic Mass: 204.1280930g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 9
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07